Cas no 2287288-77-9 ((3-Butan-2-yl-1-bicyclo[1.1.1]pentanyl)methanamine)

(3-Butan-2-yl-1-bicyclo[1.1.1]pentanyl)methanamine structure
2287288-77-9 structure
Product Name:(3-Butan-2-yl-1-bicyclo[1.1.1]pentanyl)methanamine
CAS No:2287288-77-9
MF:C10H19N
MW:153.26456284523
CID:6599712
PubChem ID:137945646
Update Time:2025-07-22

(3-Butan-2-yl-1-bicyclo[1.1.1]pentanyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-Butan-2-yl-1-bicyclo[1.1.1]pentanyl)methanamine
    • 2287288-77-9
    • [3-(butan-2-yl)bicyclo[1.1.1]pentan-1-yl]methanamine
    • EN300-6760423
    • Inchi: 1S/C10H19N/c1-3-8(2)10-4-9(5-10,6-10)7-11/h8H,3-7,11H2,1-2H3
    • InChI Key: IYRAYWIEWIPPKM-UHFFFAOYSA-N
    • SMILES: NCC12CC(C(C)CC)(C1)C2

Computed Properties

  • Exact Mass: 153.151749610g/mol
  • Monoisotopic Mass: 153.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26Ų

(3-Butan-2-yl-1-bicyclo[1.1.1]pentanyl)methanamine Pricemore >>

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Additional information on (3-Butan-2-yl-1-bicyclo[1.1.1]pentanyl)methanamine

Comprehensive Overview of (3-Butan-2-yl-1-bicyclo[1.1.1]pentanyl)methanamine (CAS No. 2287288-77-9)

The compound (3-Butan-2-yl-1-bicyclo[1.1.1]pentanyl)methanamine (CAS No. 2287288-77-9) is a structurally unique and highly specialized chemical entity that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This molecule features a bicyclo[1.1.1]pentane core, a motif known for its rigid, three-dimensional geometry, which is increasingly valued in drug discovery for its ability to improve pharmacokinetic properties. The addition of a butan-2-yl group and a methanamine moiety further enhances its versatility, making it a promising candidate for various synthetic and medicinal chemistry applications.

In the context of modern drug development, the bicyclo[1.1.1]pentane scaffold has emerged as a bioisostere for traditional aromatic rings, offering reduced metabolic liability and improved solubility. This has led to a surge in interest from researchers exploring novel small-molecule therapeutics. The (3-Butan-2-yl-1-bicyclo[1.1.1]pentanyl)methanamine structure, with its amine functionality, is particularly intriguing for its potential to interact with biological targets such as G-protein-coupled receptors (GPCRs) and enzyme active sites. These attributes align with current trends in precision medicine and targeted drug delivery, which are among the most searched topics in pharmaceutical sciences today.

From a synthetic chemistry perspective, the preparation of (3-Butan-2-yl-1-bicyclo[1.1.1]pentanyl)methanamine involves advanced techniques such as transition-metal-catalyzed cross-coupling and C-H functionalization. These methods are frequently discussed in academic and industrial forums, reflecting the growing demand for sustainable synthesis and atom-economical processes. The compound’s CAS No. 2287288-77-9 serves as a critical identifier for researchers sourcing high-purity materials for their studies, a common practice highlighted in chemical databases and supplier catalogs.

Beyond pharmaceuticals, the bicyclo[1.1.1]pentane core has found applications in material science, particularly in the design of high-performance polymers and nanostructured materials. Its rigid framework contributes to enhanced thermal stability and mechanical properties, making it a subject of interest for advanced manufacturing and 3D printing technologies. These areas are highly relevant to current discussions on green chemistry and circular economy, which dominate search queries related to sustainable industrial practices.

In summary, (3-Butan-2-yl-1-bicyclo[1.1.1]pentanyl)methanamine (CAS No. 2287288-77-9) represents a fascinating intersection of chemistry, biology, and materials engineering. Its unique structure and functional groups position it as a valuable tool for addressing some of the most pressing challenges in drug discovery and material innovation. As research continues to unfold, this compound is likely to remain a focal point for scientists and industry professionals alike, driven by its potential to unlock new possibilities in life sciences and technology.

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